Cas no 1186403-18-8 ((3-amino-5-chlorophenyl)boronic acid)

• Product Name: (3-amino-5-chlorophenyl)boronic acid
• CAS No: 1186403-18-8
• MF: C₆H₇BClNO₂
• MW: 171.389280557632
• CID: 2615863
• PubChem ID: 72214931
• Update Time: 2025-05-24

(3-amino-5-chlorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-amino-5-chlorophenyl)boronic acid
• 1186403-18-8
• B-(3-Amino-5-chlorophenyl)boronic acid
• DTXSID501283626
• AB77933
• EN300-6186092
• 3-Amino-5-chlorophenylboronic acid
• CS-0456893
• CS-34501

• Inchi： 1S/C6H7BClNO2/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3,10-11H,9H2
• InChI Key： OXPDYMVDZZYPJS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(B(O)O)C=1)N

Computed Properties

• Exact Mass: 171.0258363g/mol
• Monoisotopic Mass: 171.0258363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų

Additional information on (3-amino-5-chlorophenyl)boronic acid

Comprehensive Guide to (3-amino-5-chlorophenyl)boronic acid (CAS No. 1186403-18-8): Properties, Applications, and Industry Insights

(3-amino-5-chlorophenyl)boronic acid (CAS No. 1186403-18-8) is a specialized boronic acid derivative widely recognized for its versatility in organic synthesis and pharmaceutical research. This compound, characterized by its amino and chloro functional groups, serves as a critical building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery. With the rising demand for high-purity intermediates, this compound has garnered significant attention in academic and industrial labs.

The unique structure of (3-amino-5-chlorophenyl)boronic acid enables its application in designing targeted therapeutics, particularly in oncology and neurology. Researchers are increasingly exploring its role in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, aligning with the trend of precision medicine. Its CAS No. 1186403-18-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in structure-activity relationship (SAR) studies.

From a synthetic perspective, this compound’s boronic acid moiety offers exceptional reactivity under mild conditions, making it ideal for green chemistry initiatives. Recent studies highlight its utility in flow chemistry setups, reducing waste and improving yield—a hotspot topic in sustainable manufacturing. Users often search for "how to handle boronic acids safely" or "best practices for storing (3-amino-5-chlorophenyl)boronic acid," emphasizing the need for technical guidance.

In material science, CAS 1186403-18-8 is explored for organic electronic materials, such as OLEDs and sensors, due to its electron-deficient aromatic system. The compound’s chlorophenyl group enhances thermal stability, a key factor for high-performance polymers. Queries like "boronic acid applications in flexible electronics" or "amino-chlorophenyl derivatives in optoelectronics" dominate forums, illustrating interdisciplinary interest.

Quality control of (3-amino-5-chlorophenyl)boronic acid is paramount, with HPLC and NMR being standard for purity verification. Suppliers often address FAQs like "how to prevent boronic acid dehydration" or "optimal solvents for CAS 1186403-18-8," underscoring practical challenges. The compound’s stability in aqueous-organic mixtures also makes it a candidate for bioconjugation, a trending technique in diagnostic assays.

Looking ahead, the demand for CAS No. 1186403-18-8 is projected to grow, driven by innovations in catalysis and biocompatible materials. Its integration with machine learning-assisted synthesis platforms exemplifies the fusion of chemistry and AI—a topic gaining traction in search trends. As industries prioritize cost-effective scaling, this boronic acid derivative remains a focal point for R&D breakthroughs.